Cas no 2228174-44-3 (1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine)

• Product Name: 1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine
• CAS No: 2228174-44-3
• MF: C₉H₁₁FN₂
• MW: 166.195445299149
• CID: 6574368
• PubChem ID: 165867356
• Update Time: 2025-06-21

1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine
• 2228174-44-3
• EN300-1795118

• Inchi： 1S/C9H11FN2/c1-11-9(4-5-9)7-2-3-8(10)12-6-7/h2-3,6,11H,4-5H2,1H3
• InChI Key： COWAOWCCMFERNA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=N1)C1(CC1)NC

Computed Properties

• Exact Mass: 166.09062652g/mol
• Monoisotopic Mass: 166.09062652g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Additional information on 1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine

1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine (CAS No: 2228174-44-3)

Introduction to 1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine

1-(6-fluoropyridin-3-yl)-N-methylcyclopropan-1-amine, a compound with the CAS registry number 2228174-44-3, is an intriguing molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropylamine moiety with a 6-fluoropyridine ring. The presence of the fluorine atom at the 6-position of the pyridine ring introduces interesting electronic and steric properties, making this compound a subject of interest for researchers exploring its potential applications in drug design and development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound, leveraging techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the yield but also improve the purity of the product, which is crucial for its potential use in pharmaceutical applications.

Structural Insights and Chemical Properties

The molecular structure of 1-(6-fluoropyridin-3-yl)-N-methylcyclopropane...